(2-Chloroethyl)(methyl)(prop-2-yn-1-yl)aminehydrochloride

• Molecular Formula: C6H11Cl2N
• Molecular Weight: 168.06 g/mol
• IUPAC Name: N-(2-chloroethyl)-N-methylprop-2-yn-1-amine;hydrochloride
• InChI: InChI=1S/C6H10ClN.ClH/c1-3-5-8(2)6-4-7;/h1H,4-6H2,2H3;1H
• InChI Key: LZBQVZDQAFFKFC-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCl)CC#C.Cl

Description

(2-Chloroethyl)(methyl)(prop-2-yn-1-yl)amine hydrochloride is a tertiary amine hydrochloride characterized by a 2-chloroethyl group, a methyl group, and a prop-2-yn-1-yl (propargyl) group attached to a central nitrogen atom. Its molecular formula is C₆H₁₂Cl₂N, with a molecular weight of 178.07 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Chloroethyl)(methyl)(prop-2-yn-1-yl)amine hydrochloride typically involves the reaction of (2-Chloroethyl)(methyl)amine with propargyl chloride in the presence of a base such as sodium hydroxide. The reaction is carried out in an organic solvent like dichloromethane at a controlled temperature to ensure the formation of the desired product. The resulting amine is then converted to its hydrochloride salt by treatment with hydrochloric acid.

Industrial Production Methods

On an industrial scale, the production of (2-Chloroethyl)(methyl)(prop-2-yn-1-yl)amine hydrochloride follows similar synthetic routes but with optimized reaction conditions to maximize yield and purity. The process involves large-scale reactors, precise temperature control, and efficient purification techniques such as crystallization or distillation to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

(2-Chloroethyl)(methyl)(prop-2-yn-1-yl)amine hydrochloride undergoes various chemical reactions, including:

Substitution Reactions: The chloroethyl group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Oxidation Reactions: The prop-2-yn-1-yl group can undergo oxidation to form corresponding carbonyl compounds.

Reduction Reactions: The compound can be reduced to form saturated amines.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium azide or potassium thiocyanate in polar aprotic solvents.

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic or basic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride.

Major Products Formed

Substitution: Formation of azidoethyl or thiocyanatoethyl derivatives.

Oxidation: Formation of aldehydes or ketones.

Reduction: Formation of ethylamines.

Scientific Research Applications

(2-Chloroethyl)(methyl)(prop-2-yn-1-yl)amine hydrochloride has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme mechanisms and protein interactions.

Medicine: Explored for its potential therapeutic properties, including its use as a precursor for the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and intermediates for various industrial applications.

Mechanism of Action

The mechanism of action of (2-Chloroethyl)(methyl)(prop-2-yn-1-yl)amine hydrochloride involves its interaction with biological molecules through its functional groups. The chloroethyl group can form covalent bonds with nucleophilic sites on proteins and DNA, leading to potential biological effects. The prop-2-yn-1-yl group can participate in click chemistry reactions, facilitating the labeling and tracking of biomolecules. The overall effect of the compound is determined by its ability to modify molecular targets and pathways involved in cellular processes.

Comparison with Similar Compounds

Structural and Functional Group Variations

The compound’s key features are compared below with analogs differing in substituents, halogenation, or bond types:

Compound Name	Molecular Formula	Key Structural Features	Unique Properties
(2-Chloroethyl)(methyl)(prop-2-yn-1-yl)amine HCl	C₆H₁₂Cl₂N	2-Chloroethyl, methyl, and propargyl groups	High electrophilicity due to chloroethyl; alkyne enables click chemistry reactions .
Ethyl(methyl)(prop-2-yn-1-yl)amine HCl	C₆H₁₃ClN	Ethyl instead of chloroethyl group	Reduced halogen-induced reactivity; enhanced hydrophobicity .
N-Benzyl-N-(2-chloroethyl)-2-propyn-1-amine HCl	C₁₂H₁₆Cl₂N	Benzyl substituent replaces methyl group	Aromatic ring enhances π-π stacking in biological systems; increased molecular weight .
(2-Fluoroethyl)(prop-2-yn-1-yl)amine HCl	C₅H₁₀ClFN	Fluoroethyl instead of chloroethyl group	Higher polarity due to fluorine’s electronegativity; altered metabolic stability .
Ethyl(prop-2-en-1-yl)amine HCl	C₅H₁₂ClN	Allyl (C=C) instead of propargyl (C≡C) group	Less reactive in alkyne-specific reactions (e.g., cycloadditions); lower thermal stability .